3-Ethyl-1-fluoro-5-methylbenzene

• Molecular Formula: C9H11F
• Molecular Weight: 138.18 g/mol
• IUPAC Name: 1-ethyl-3-fluoro-5-methylbenzene
• InChI: InChI=1S/C9H11F/c1-3-8-4-7(2)5-9(10)6-8/h4-6H,3H2,1-2H3
• InChI Key: SANMLBOHAXBMMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1)C)F

Description

3-Ethyl-1-fluoro-5-methylbenzene is a useful research compound. Its molecular formula is C9H11F and its molecular weight is 138.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyllithium (40 ml, 64 mmol) was added dropwise at 0° C. to a slurry of copper(I)iodide (6.42 g, 33.6 mmol) in diethyl ether (20 ml). After being stirred at 0° C. for 30 minutes, the clear colorless homogeneous cuprate solution was cooled to −78° C. where 3-bromomethyl-1-fluoro-5-methylbenzene (5.15 g, 25.4 mmol) in 10 ml diethyl ether was added. The temperature was allowed to rise slowly. The reaction was quenched at −50° C. with NH4Cl/NH3-buffer (50 ml). Extraction with diethyl ether (3×50 ml), brine (1×100 ml). The organic layer was dried over MgSO4, filtered and the solvents were removed to yield 3.3 g (94%) of the title compound.